Cas no 139768-85-7 (1,1'-Biphenyl, 5-fluoro-2-isothiocyanato-)

1,1'-Biphenyl, 5-fluoro-2-isothiocyanato- structure
139768-85-7 structure
Product Name:1,1'-Biphenyl, 5-fluoro-2-isothiocyanato-
CAS No:139768-85-7
MF:C13H8FNS
MW:229.272725105286
CID:1280089
Update Time:2024-08-03

1,1'-Biphenyl, 5-fluoro-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 5-fluoro-2-isothiocyanato-
    • Inchi: 1S/C13H8FNS/c14-11-6-7-13(15-9-16)12(8-11)10-4-2-1-3-5-10/h1-8H
    • InChI Key: SZVNWOUDKPNOLC-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=CC(F)=CC=C1N=C=S

Computed Properties

  • Exact Mass: 229.03624

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 372.4±30.0 °C(Predicted)
  • PSA: 12.36
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